Cas no 1499098-15-5 (N-(3-ethylthiophen-2-yl)methylhydroxylamine)
N-(3-ethylthiophen-2-yl)methylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(3-ethylthiophen-2-yl)methyl]hydroxylamine
- 1499098-15-5
- EN300-1730929
- N-(3-ethylthiophen-2-yl)methylhydroxylamine
-
- Inchi: 1S/C7H11NOS/c1-2-6-3-4-10-7(6)5-8-9/h3-4,8-9H,2,5H2,1H3
- InChI Key: LNQHZDGQTGNZDF-UHFFFAOYSA-N
- SMILES: S1C=CC(CC)=C1CNO
Computed Properties
- Exact Mass: 157.05613515g/mol
- Monoisotopic Mass: 157.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 60.5Ų
N-(3-ethylthiophen-2-yl)methylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1730929-1g |
N-[(3-ethylthiophen-2-yl)methyl]hydroxylamine |
1499098-15-5 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1730929-5g |
N-[(3-ethylthiophen-2-yl)methyl]hydroxylamine |
1499098-15-5 | 5g |
$4349.0 | 2023-09-20 | ||
| Enamine | EN300-1730929-10g |
N-[(3-ethylthiophen-2-yl)methyl]hydroxylamine |
1499098-15-5 | 10g |
$6450.0 | 2023-09-20 | ||
| Enamine | EN300-1730929-0.05g |
N-[(3-ethylthiophen-2-yl)methyl]hydroxylamine |
1499098-15-5 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1730929-0.1g |
N-[(3-ethylthiophen-2-yl)methyl]hydroxylamine |
1499098-15-5 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1730929-0.25g |
N-[(3-ethylthiophen-2-yl)methyl]hydroxylamine |
1499098-15-5 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1730929-0.5g |
N-[(3-ethylthiophen-2-yl)methyl]hydroxylamine |
1499098-15-5 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1730929-1.0g |
N-[(3-ethylthiophen-2-yl)methyl]hydroxylamine |
1499098-15-5 | 1g |
$1500.0 | 2023-05-23 | ||
| Enamine | EN300-1730929-2.5g |
N-[(3-ethylthiophen-2-yl)methyl]hydroxylamine |
1499098-15-5 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1730929-5.0g |
N-[(3-ethylthiophen-2-yl)methyl]hydroxylamine |
1499098-15-5 | 5g |
$4349.0 | 2023-05-23 |
N-(3-ethylthiophen-2-yl)methylhydroxylamine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-(3-ethylthiophen-2-yl)methylhydroxylamine
Professional Introduction to N-(3-ethylthiophen-2-yl)methylhydroxylamine (CAS No. 1499098-15-5)
N-(3-ethylthiophen-2-yl)methylhydroxylamine, a compound with the chemical identifier CAS No. 1499098-15-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, has been the subject of extensive studies due to its potential applications in medicinal chemistry and drug discovery.
The molecular structure of N-(3-ethylthiophen-2-yl)methylhydroxylamine consists of a thiophene ring substituted with an ethyl group at the 3-position, connected to a hydroxylamine moiety through a methyl group. This configuration imparts distinctive electronic and steric properties to the molecule, making it a promising candidate for various biochemical interactions. The presence of both aromatic and heterocyclic components in its structure suggests that it may exhibit versatile pharmacological activities.
In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing thiophene derivatives. Thiophenes, known for their stability and reactivity, have been widely incorporated into drug molecules due to their ability to modulate biological pathways. Specifically, N-(3-ethylthiophen-2-yl)methylhydroxylamine has been investigated for its potential role in inhibiting certain enzymes and receptors that are implicated in inflammatory and neurological disorders.
One of the most compelling aspects of this compound is its interaction with oxidative stress pathways. Hydroxylamine functional groups are known to participate in redox reactions, which are critical for maintaining cellular homeostasis. The study of N-(3-ethylthiophen-2-yl)methylhydroxylamine has revealed its ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it particularly relevant in the context of aging-related diseases and neurodegenerative conditions.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have shown that N-(3-ethylthiophen-2-yl)methylhydroxylamine can bind effectively to various targets, including kinases and transcription factors involved in cancer progression. These findings have opened up new avenues for developing targeted therapies against aggressive forms of the disease.
The synthesis of N-(3-ethylthiophen-2-yl)methylhydroxylamine presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in optimizing the production process. Researchers have employed catalytic techniques and green chemistry principles to enhance yield and purity while minimizing environmental impact. These innovations not only improve the accessibility of the compound but also align with global efforts toward sustainable pharmaceutical manufacturing.
Evaluation of the pharmacokinetic properties of N-(3-ethylthiophen-2-yl)methylhydroxylamine has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies indicate that the compound exhibits reasonable bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Further investigations into its pharmacokinetic behavior will be essential for optimizing dosing regimens and minimizing side effects.
The safety profile of this compound is another critical area of focus. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels. Initial findings suggest that N-(3-ethylthiophen-2-yl)methylhydroxylamine is well-tolerated at therapeutic doses, although further long-term studies are necessary to fully characterize its safety profile. These assessments are crucial for ensuring that any future clinical applications are both effective and safe for patient use.
The integration of cutting-edge technologies such as artificial intelligence (AI) has accelerated the discovery process for novel therapeutic agents like N-(3-ethylthiophen-2-yl)methylhydroxylamine. AI-driven platforms can analyze vast datasets to identify promising candidates based on their structural features and predicted biological activities. This approach has significantly reduced the time required for hit identification and lead optimization, thereby expediting drug development pipelines.
In conclusion, N-(3-ethylthiophen-2-yl)methylhydroxylamine (CAS No. 1499098-15-5) represents a significant advancement in pharmaceutical research due to its unique chemical properties and potential therapeutic applications. Its ability to interact with key biological pathways makes it a valuable tool for developing treatments against various diseases, particularly those involving oxidative stress and inflammation. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for improving patient outcomes in the future.
1499098-15-5 (N-(3-ethylthiophen-2-yl)methylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)